Cas no 899388-29-5 ((2Z)-6-hydroxy-2-(3-nitrophenyl)methylidene-7-(piperidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one)

(2Z)-6-hydroxy-2-(3-nitrophenyl)methylidene-7-(piperidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one structure
899388-29-5 structure
Product Name:(2Z)-6-hydroxy-2-(3-nitrophenyl)methylidene-7-(piperidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one
CAS No:899388-29-5
MF:C21H20N2O5
MW:380.393905639648
CID:5424019
Update Time:2025-05-19

(2Z)-6-hydroxy-2-(3-nitrophenyl)methylidene-7-(piperidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

    • (2Z)-2-[(3-nitrophenyl)methylidene]-3-oxo-7-(piperidin-1-ium-1-ylmethyl)-1-benzofuran-6-olate
    • 3(2H)-Benzofuranone, 6-hydroxy-2-[(3-nitrophenyl)methylene]-7-(1-piperidinylmethyl)-
    • (2Z)-6-hydroxy-2-(3-nitrophenyl)methylidene-7-(piperidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one
    • Inchi: 1S/C21H20N2O5/c24-18-8-7-16-20(25)19(12-14-5-4-6-15(11-14)23(26)27)28-21(16)17(18)13-22-9-2-1-3-10-22/h4-8,11-12,24H,1-3,9-10,13H2
    • InChI Key: BLBHGMICGQGTNT-UHFFFAOYSA-N
    • SMILES: O1C2=C(CN3CCCCC3)C(O)=CC=C2C(=O)C1=CC1=CC=CC([N+]([O-])=O)=C1

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Additional information on (2Z)-6-hydroxy-2-(3-nitrophenyl)methylidene-7-(piperidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one

Research Brief on (2Z)-6-hydroxy-2-(3-nitrophenyl)methylidene-7-(piperidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one (CAS: 899388-29-5)

The compound (2Z)-6-hydroxy-2-(3-nitrophenyl)methylidene-7-(piperidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one (CAS: 899388-29-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the nitro-phenyl and piperidinyl moieties in its structure is believed to contribute to its high binding affinity and selectivity towards target proteins. Computational docking studies have further elucidated the molecular interactions responsible for its efficacy, providing a foundation for structure-activity relationship (SAR) optimizations.

In vitro and in vivo evaluations have demonstrated promising results, with the compound exhibiting significant anti-proliferative effects against various cancer cell lines. Notably, its ability to modulate key signaling pathways, such as NF-κB and PI3K/AKT, has been documented. These findings suggest potential applications in oncology, although further preclinical studies are required to assess its pharmacokinetic and toxicological profiles.

From a synthetic chemistry perspective, recent advancements have streamlined the production of (2Z)-6-hydroxy-2-(3-nitrophenyl)methylidene-7-(piperidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one, with improved yields and purity. Novel catalytic methods and green chemistry approaches have been employed to enhance the scalability and sustainability of its synthesis, addressing previous challenges related to complex reaction conditions.

Looking ahead, ongoing research aims to explore the compound's potential in combination therapies and its utility as a scaffold for developing derivatives with enhanced pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications, pending successful outcomes from further mechanistic and safety studies.

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